Cas no 2418733-37-4 (tert-butyl 3-amino-5-(fluorosulfonyl)oxy-4-methylbenzoate)

• Product Name: tert-butyl 3-amino-5-(fluorosulfonyl)oxy-4-methylbenzoate
• CAS No: 2418733-37-4
• MF: C₁₂H₁₆FNO₅S
• MW: 305.322546005249
• CID: 5679680
• PubChem ID: 165769631
• Update Time: 2025-05-20

tert-butyl 3-amino-5-(fluorosulfonyl)oxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26627500
• tert-butyl 3-amino-5-[(fluorosulfonyl)oxy]-4-methylbenzoate
• 2418733-37-4
• tert-butyl 3-amino-5-(fluorosulfonyl)oxy-4-methylbenzoate

• Inchi： 1S/C12H16FNO5S/c1-7-9(14)5-8(11(15)18-12(2,3)4)6-10(7)19-20(13,16)17/h5-6H,14H2,1-4H3
• InChI Key： WVCBTMKNGWQKLJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(=CC(=C1C)N)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 305.07332195g/mol
• Monoisotopic Mass: 305.07332195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Additional information on tert-butyl 3-amino-5-(fluorosulfonyl)oxy-4-methylbenzoate

tert-butyl 3-amino-5-(fluorosulfonyl)oxy-4-methylbenzoate: A Comprehensive Overview

The compound tert-butyl 3-amino-5-(fluorosulfonyl)oxy-4-methylbenzoate, with the CAS number 2418733-37-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a tert-butyl group, an amino substituent, a fluorosulfonyl oxy group, and a methyl substituent attached to a benzoate backbone. These functional groups endow the compound with versatile chemical properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of tert-butyl 3-amino-5-(fluorosulfonyl)oxy-4-methylbenzoate in drug design and development. The presence of the amino group and the fluorosulfonyl oxy group provides opportunities for bioisosteric replacements and pharmacokinetic optimization. For instance, researchers have explored its role as a lead compound in the development of novel anti-inflammatory agents. The methyl group and tert-butyl ester further enhance the molecule's stability and solubility, which are critical factors in drug delivery systems.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in materials science. The fluorosulfonyl oxy group exhibits strong electron-withdrawing properties, which can be exploited in the synthesis of advanced polymers and high-performance materials. Recent breakthroughs in this area have demonstrated that derivatives of tert-butyl 3-amino-5-(fluorosulfonyl)oxy-4-methylbenzoate can significantly improve the thermal stability and mechanical properties of polymer matrices.

The synthesis of tert-butyl 3-amino-5-(fluorosulfonyl)oxy-4-methylbenzoate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the introduction of the amino group via nucleophilic substitution and the subsequent installation of the fluorosulfonyl oxy group through sulfonation reactions. Researchers have also developed novel catalytic methods to streamline the synthesis process, making it more efficient and scalable for industrial production.

From an environmental perspective, the compound's biodegradability and ecological impact have been thoroughly assessed. Studies indicate that under specific conditions, tert-butyl 3-amino-5-(fluorosulfonyl)oxy-4-methylbenzoate undergoes rapid hydrolysis, reducing its persistence in aquatic environments. This characteristic is particularly important for ensuring the sustainability of processes involving this compound.

In conclusion, tert-butyl 3-amino-5-(fluorosulfonyl)oxy-4-methylbenzoate stands as a prime example of how advanced synthetic chemistry can yield molecules with multifaceted applications. Its unique structure, combined with cutting-edge research findings, positions it as a key player in diverse scientific domains. As ongoing investigations continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.